Cas no 898789-24-7 (3'-Cyano-3-(2-methylphenyl)propiophenone)

3'-Cyano-3-(2-methylphenyl)propiophenone structure
898789-24-7 structure
Product Name:3'-Cyano-3-(2-methylphenyl)propiophenone
CAS No:898789-24-7
MF:C17H15NO
MW:249.307104349136
CID:880108
PubChem ID:24725616
Update Time:2025-04-19

3'-Cyano-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(2-methylphenyl)propanoyl]benzonitrile
    • 3'-CYANO-3-(2-METHYLPHENYL)PROPIOPHENONE
    • DTXSID00644009
    • 898789-24-7
    • AKOS016021020
    • MFCD03842969
    • 3'-Cyano-3-(2-methylphenyl)propiophenone
    • MDL： MFCD03842969
    • Inchi： 1S/C17H15NO/c1-13-5-2-3-7-15(13)9-10-17(19)16-8-4-6-14(11-16)12-18/h2-8,11H,9-10H2,1H3
    • InChI Key： XVJRUDQLRWRQRD-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C#N)C=1)CCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 249.11500
  • Monoisotopic Mass: 249.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 433.8°C at 760 mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.586
  • PSA: 40.86000
  • LogP: 3.68218

3'-Cyano-3-(2-methylphenyl)propiophenone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3'-Cyano-3-(2-methylphenyl)propiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
205625-1g
3'-cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
1g
 ￡540.00 2022-03-01
Fluorochem
205625-2g
3'-cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
205625-5g
3'-cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
5g
 ￡2025.00 2022-03-01
TRC
C098200-250mg
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7
250mg
 $ 440.00 2022-06-06
TRC
C098200-500mg
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7
500mg
 $ 735.00 2022-06-06
A2B Chem LLC
AH88589-1g
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH88589-2g
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AH88589-5g
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 97%
5g
 $2291.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1782547-1g
3'-Cyano-3-(2-methylphenyl)propiophenone
 898789-24-7 98%
1g
 ￥25245.00 2024-04-26

3'-Cyano-3-(2-methylphenyl)propiophenone Related Literature

Related Categories

898789-24-7 (3'-Cyano-3-(2-methylphenyl)propiophenone) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.